Cas no 29366-08-3 (tert-Butyl Methyl-d3 Ether)

• Product Name: tert-Butyl Methyl-d3 Ether
• CAS No: 29366-08-3
• MF: C₅H₁₂O
• MW: 91.1666669845581
• CID: 239355
• PubChem ID: 24867176
• Update Time: 2025-04-19

tert-Butyl Methyl-d3 Ether Chemical and Physical Properties

Names and Identifiers

• Propane,2-(methoxy-d3)-2-methyl-
• EPA Method 524.3 Surrogate Standard
• tert-Butylmethyl-d3ether Solution
• tert-Butyl Methyl-d3 ether
• D98038
• J-017486
• 2-(?H?)methoxy-2-methylpropane
• tert-Butyl methyl-d3 ether, 99 atom % D
• 2-Methyl-2-[(~2~H_3_)methyloxy]propane
• DTXSID60583703
• Propane, 2-(methoxy-d3)-2-methyl-
• AKOS015913008
• 2-methyl-2-(trideuteriomethoxy)propane
• 29366-08-3
• DB-321704
• 2-((2)H?)METHOXY-2-METHYLPROPANE
• tert-Butyl Methyl-d3 Ether

• MDL： MFCD00216610
• Inchi： 1S/C5H12O/c1-5(2,3)6-4/h1-4H3/i4D3
• InChI Key： BZLVMXJERCGZMT-GKOSEXJESA-N
• SMILES： O(C([2H])([2H])[2H])C(C)(C)C

Computed Properties

• Exact Mass: 91.107645240g/mol
• Monoisotopic Mass: 91.107645240g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 33.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.765 g/mL at 25 °C(lit.)
• Boiling Point: 55-56 °C(lit.)
• Flash Point: Fahrenheit: 14 ° f < br / > Celsius: -10 ° C < br / >
• Refractive Index: n20/D 1.368(lit.)
• Solubility: Not available

tert-Butyl Methyl-d3 Ether Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H315
• Warning Statement： P210
• Hazardous Material transportation number：UN 2398 3 / PGII
• WGK Germany：1
• Hazard Category Code： 11-38
• Safety Instruction： 9-16-24
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：